4-(2-Bromophenoxy)-1-methylpiperidine

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 4-(2-bromophenoxy)-1-methylpiperidine
• InChI: InChI=1S/C12H16BrNO/c1-14-8-6-10(7-9-14)15-12-5-3-2-4-11(12)13/h2-5,10H,6-9H2,1H3
• InChI Key: HBSCWSPTMOAUHE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=CC=CC=C2Br

Description

4-(2-Bromophenoxy)-1-methylpiperidine is a piperidine derivative featuring a brominated phenoxy substituent at the 4-position of the piperidine ring and a methyl group at the 1-position. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility and ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(4-Bromophenyl)-1-methylpiperidine (CAS 1187928-85-3)

• Structural Differences: The bromine is attached directly to the para position of a phenyl group instead of a phenoxy ether.
• Key Properties: Enhanced lipophilicity due to the absence of an oxygen atom. Reduced hydrogen-bonding capacity compared to the phenoxy ether. Potential differences in receptor binding due to altered electronic effects (direct bromophenyl vs. bromophenoxy) .

4-[(2-Bromo-4-fluorophenoxy)methyl]piperidine Hydrochloride (CAS 1220019-27-1)

• Structural Differences: Contains a fluorinated phenoxy group linked via a methylene bridge to the piperidine.
• Key Properties: Increased steric bulk and halogen diversity (Br and F) may enhance binding specificity.

4-[(2-Fluoro-6-nitrophenoxy)methyl]-1-methylpiperidine (CAS 1233952-32-3)

• Structural Differences: Features a nitro group at the 6-position and fluorine at the 2-position of the phenoxy ring.
• Key Properties: Nitro groups confer strong electron-withdrawing effects, increasing reactivity in electrophilic substitutions. Potential for redox-related toxicity due to nitro group metabolism .

4-(4-Fluorobenzylamino)-1-methylpiperidine

• Structural Differences: Replaces the phenoxy ether with a benzylamine group.
• Key Properties: Increased basicity from the amine group, altering solubility and membrane permeability. Potential for stronger hydrogen-bonding interactions with biological targets .

4-(Chloromethyl)-1-methylpiperidine (CAS 52694-51-6)

• Structural Differences: Substitutes the phenoxy group with a chloromethyl moiety.
• Key Properties: Higher reactivity in alkylation reactions due to the chloromethyl group. Reduced steric hindrance compared to bromophenoxy derivatives .

Diphenylpyraline Hydrochloride (4-(Diphenylmethoxy)-1-methylpiperidine)

• Structural Differences : Contains a diphenylmethoxy group.
• Key Properties: Greater steric bulk may limit blood-brain barrier penetration. Known antihistaminic activity, suggesting receptor selectivity differences compared to bromophenoxy analogs .

Pharmacological and Toxicological Comparisons

Compound	Biological Activity	Toxicity Notes	References
4-(2-Bromophenoxy)-1-methylpiperidine	Not explicitly reported; inferred modulation of CNS targets due to piperidine core.	Limited toxicological data; bromine may pose bioaccumulation risks.
4-(4-Bromophenyl)-1-methylpiperidine	Explored in medicinal chemistry for receptor binding.	No specific toxicity data; bromophenyl groups may require metabolic screening.
4-[(2-Bromo-4-fluorophenoxy)methyl]piperidine	Potential CNS activity due to fluorinated analogs.	Fluorine may reduce metabolic degradation but increase environmental persistence.
Diphenylpyraline Hydrochloride	Antihistaminic activity (H1 receptor antagonist).	Well-characterized toxicity profile; low acute oral toxicity (LD50 > 300 mg/kg).

Key Structural and Functional Insights

• Substituent Position: Ortho-substituted bromophenoxy (target compound) vs. para-substituted analogs (e.g., 4-(4-bromophenyl)-1-methylpiperidine) show distinct steric and electronic profiles, impacting receptor binding .
• Linker Flexibility : Methylene-bridged derivatives (e.g., CAS 1220019-27-1) offer conformational adaptability, whereas rigid ethers (target compound) may enhance selectivity .
• Halogen Effects : Bromine increases molecular weight and lipophilicity, while fluorine improves metabolic stability but may introduce toxicity risks .